(3-Fluorophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone
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Overview
Description
The compound has been studied for its potential applications in material science, pharmaceuticals, and organic chemistry. Its structural complexity, incorporating both fluorophenyl and thiophenyl groups attached to a pyrrolidinyl methanone, highlights its importance in synthetic and medicinal chemistry.
Synthesis Analysis
The synthesis of similar compounds involves multi-step substitution reactions, often starting from boric acid ester intermediates with benzene rings. These processes typically employ FTIR, NMR spectroscopy, and mass spectrometry for structural confirmation, alongside single-crystal X-ray diffraction for crystallographic and conformational analyses (Huang et al., 2021).
Molecular Structure Analysis
Density Functional Theory (DFT) calculations play a crucial role in understanding the molecular structures of such compounds. Conformational analyses indicate that the molecular structures optimized by DFT align with those determined by single-crystal X-ray diffraction, shedding light on the molecular electrostatic potential and frontier molecular orbitals (Huang et al., 2021).
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structure : The compound has been synthesized as an intermediate in a series of boric acid ester compounds with benzene rings. It undergoes a three-step substitution reaction, and its structure is confirmed through spectroscopy and X-ray diffraction. Density Functional Theory (DFT) is used to calculate molecular structures, which are consistent with crystal structures determined by X-ray diffraction. This compound's molecular electrostatic potential and frontier molecular orbitals are also investigated, revealing some of its physicochemical properties (Huang et al., 2021).
Crystal Structure of Related Compounds : The crystal structure of similar compounds, such as (4-Fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, has been studied due to their significance in material science and pharmaceuticals. These compounds exhibit a wide range of biological activities and are used in various applications, including electronics and solar cells (Nagaraju et al., 2018).
Pharmacological Research
Anticonvulsant Agents : Derivatives of similar compounds, such as (5-amino-1, 2, 4-triazin-6-yl)(2-(benzo[d]isoxazol-3-yl)pyrrolidin-1-yl)methanone, have been synthesized and evaluated for their anticonvulsant activities. This research is essential for developing new treatments for epilepsy (Malik & Khan, 2014).
Antimicrobial Activities : Compounds like (2-hydroxyphenyl)(pyrrolidin-1-yl)methanone and its derivatives have been studied for their antimicrobial activities against various microorganisms. This research is crucial for developing new antibacterial and antifungal drugs (Singh, Singh, & Bhanuka, 2016).
Antitumor Activity : Studies have been conducted on compounds like 3-Amino-4-Morpholino-1H-Indazol-1-yl(3-Fluorophenyl)Methanone for their antitumor properties. This research provides insights into potential cancer treatments (Tang & Fu, 2018).
Mechanism of Action
Target of Action
Compounds containing similar structures, such as indole derivatives and pyrrolidine, have been found to bind with high affinity to multiple receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It is known that the introduction of heteroatomic fragments in drug molecules, such as nitrogen in pyrrolidine, is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Related compounds have been shown to exhibit a variety of biological activities, suggesting that this compound may also have diverse effects .
Action Environment
It is known that the spatial orientation of substituents in pyrrolidine compounds can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
(3-fluorophenyl)-(3-thiophen-2-ylpyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNOS/c16-13-4-1-3-11(9-13)15(18)17-7-6-12(10-17)14-5-2-8-19-14/h1-5,8-9,12H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRTSDSRAYLVESE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CS2)C(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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